molecular formula C7H2ClF3O B8663371 2-Chloro-4,5-difluorobenzoyl fluoride CAS No. 121872-96-6

2-Chloro-4,5-difluorobenzoyl fluoride

Cat. No.: B8663371
CAS No.: 121872-96-6
M. Wt: 194.54 g/mol
InChI Key: XEBNBRGYFQUIJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4,5-difluorobenzoyl fluoride is a useful research compound. Its molecular formula is C7H2ClF3O and its molecular weight is 194.54 g/mol. The purity is usually 95%.
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Properties

CAS No.

121872-96-6

Molecular Formula

C7H2ClF3O

Molecular Weight

194.54 g/mol

IUPAC Name

2-chloro-4,5-difluorobenzoyl fluoride

InChI

InChI=1S/C7H2ClF3O/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H

InChI Key

XEBNBRGYFQUIJV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)F)Cl)C(=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 200 cc glass reactor equipped with a reflux condensor, 50 g of 2-chloro-4,5-difluorobenzoylchloride, 13.7 g of spray dried potassium fluoride and 100 g of sulforane were charged and reacted at 135° C. for 4 hours under stirring. After cooling, the inorganic salts were filtered off, and the residue was subjected to distillation under reduced pressure to obtain 42 g of 2-chloro-4,5-difluorobenzoyl fluoride. The physical properties of the obtained 2-choloro-4,5-difluorobenzoyl fluoride were as follows.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

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